BENGHE Foundational & Exploratory

Check Availability & Pricing

The Evolutionary Conservation and Critical
Ciliary Function of TMEM138: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: T138
CAS No.: 920882-18-4
Cat. No.: B1662433
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Abstract

Transmembrane Protein 138 (TMEM138) is a highly conserved, multi-pass transmembrane
protein essential for the structure and function of primary cilia. Its role as a gatekeeper in the
ciliary transition zone is critical for cellular signaling and tissue development. Mutations in the
TMEM138 gene are directly linked to the autosomal recessive ciliopathy, Joubert syndrome
(JS), a neurodevelopmental disorder characterized by a distinctive brain malformation known
as the "molar tooth sign".[1] This technical guide provides an in-depth analysis of the
evolutionary conservation of TMEM138, its molecular function in ciliary protein transport, its
role in disease, and detailed protocols for its experimental investigation.

Molecular Profile and Evolutionary Conservation

The human TMEM138 gene is located on chromosome 11g12.2 and comprises 7 exons,
encoding a 162-amino acid protein with a molecular weight of approximately 18.4 kDa.[2] The
protein features four predicted transmembrane domains, anchoring it within the ciliary
membrane.[3][4]
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TMEM138 exhibits a remarkable degree of evolutionary conservation in its structure and
function across diverse species, highlighting its fundamental biological importance.[2] This
conservation is not only observed at the amino acid sequence level but also in its genomic
organization. In humans and other higher vertebrates, TMEM138 is arranged in a head-to-tail
configuration with the TMEM216 gene.[3] These genes share a conserved regulatory element
within the intergenic region, leading to their coordinated expression.[5] This functional gene
cluster appears to have been established through a chromosomal rearrangement around the
time of the amphibian-to-reptile evolutionary transition.[6]

Studies in basal vertebrates, such as the elephant shark, suggest that TMEM138 and
TMEM216 were already linked in a common vertebrate ancestor and later underwent
independent rearrangements in species like Xenopus (frog) and zebrafish.[6] The persistent
genomic linkage and co-regulation underscore a deep, interdependent functional relationship,
which is further evidenced by the fact that mutations in either gene result in a clinically
indistinguishable form of Joubert syndrome.[5]

Data Presentation: Conservation of TMEM138 Orthologs

The following table summarizes the high degree of sequence identity of TMEM138 protein
orthologs relative to Homo sapiens, demonstrating its conservation across vertebrate evolution.
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. Sequence
. Common NCBI Protein .
Species Gene Symbol . Identity to
Name Accession
Human (%)
Homo sapiens Human TMEM138 NP_057548.1 100%
Mus musculus Mouse Tmem138 NP_082687.1 96%
Rattus NP_001101568.
] Rat Tmem138 96%
norvegicus 1
Gallus gallus Chicken TMEM138 XP_015147585.1 85%
Xenopus Western Clawed NP_001015949.
o tmem138 78%
tropicalis Frog 1
NP_001032644.
Danio rerio Zebrafish tmem138 1 - 67%
Caenorhabditis
Roundworm tmem-138 NP_505676.1 35%

elegans

Biological Function: A Gatekeeper at the Ciliary
Transition Zone

TMEM138 localizes to a highly specialized region of the primary cilium known as the transition
zone (TZ).[2] In the highly modified cilia of retinal photoreceptor cells, this structure is called the
connecting cilium (CC).[3][4] The TZ/CC acts as a "ciliary gate," a diffusion barrier that
meticulously controls the entry and exit of proteins and lipids, thereby maintaining the unique
molecular composition of the cilium.[3]

Experimental evidence from mouse models demonstrates that TMEM138 is indispensable for
this gatekeeping function.[3][4] Its primary role is to facilitate the transport of essential proteins
from the cell body into the ciliary compartment. In photoreceptor cells, TMEM138 is crucial for
the biogenesis of the outer segment (OS)—the light-sensing portion of the cell—by ensuring
the correct transport of rhodopsin and other OS-bound proteins across the connecting cilium.[3]
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The TMEM138-Associated Protein Complex and
Signaling Pathway

TMEM138 does not act in isolation. It forms a membrane-associated protein complex at the
base of the connecting cilium that is critical for organizing the transport machinery.[3] Key
interaction partners include:

e AHI1 (Abelson helper integration site 1): Another Joubert syndrome-associated protein
localized to the distal connecting cilium. The correct localization of AHI1 is dependent on the
presence of TMEM138.[3]

e TMEM231: Arelated transmembrane protein that also localizes to the connecting cilium and
interacts with TMEM138.[3]

e Rhodopsin: The primary light-sensing protein of rod photoreceptors. TMEM138 transiently
interacts with rhodopsin, likely as part of the mechanism to guide it across the ciliary gate.[3]

This complex—composed of at least TMEM138, TMEM231, and AHI1—is hypothesized to
function as a dynamic scaffold, coordinating with the intraflagellar transport (IFT) machinery to
ensure the fidelity of protein trafficking into the outer segment.[3]
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Caption: TMEM138 forms a complex at the connecting cilium to facilitate rhodopsin transport.

Experimental Protocols for Studying TMEM138

Investigating the function of TMEM138 requires a combination of molecular biology, cell
biology, and animal model-based techniques. Below are protocols for key experiments cited in
the literature.

Protocol: Co-Immunoprecipitation (Co-IP) to Validate
Protein Interactions

This protocol is used to determine if TMEM138 physically interacts with other proteins (e.g.,
AHI1, TMEM231, Rhodopsin) within the cell.

Methodology:

e Protein Extraction: Lyse cultured cells (e.g., HEK293T cells transfected with tagged proteins)
or dissected mouse retinal tissue with a non-denaturing lysis buffer (e.g., RIPA buffer with
protease inhibitors).

e Pre-clearing: Incubate the protein lysate with Protein A/G agarose beads for 1 hour at 4°C to
reduce non-specific binding. Centrifuge and collect the supernatant.

e Immunoprecipitation: Add a primary antibody specific to the "bait" protein (e.g., anti-
TMEM138) to the pre-cleared lysate. Incubate overnight at 4°C with gentle rotation. A control
sample using a non-specific IgG antibody should be run in parallel.

o Capture Complex: Add fresh Protein A/G agarose beads to the lysate-antibody mixture and
incubate for 2-4 hours at 4°C to capture the antibody-protein complexes.

o Washing: Pellet the beads by centrifugation and wash them 3-5 times with cold lysis buffer to
remove non-specifically bound proteins.

o Elution: Elute the bound proteins from the beads by adding SDS-PAGE loading buffer and
heating at 95°C for 5-10 minutes.
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* Western Blot Analysis: Separate the eluted proteins by SDS-PAGE, transfer to a PVDF
membrane, and probe with a primary antibody against the suspected "prey" protein (e.g.,

anti-Rhodopsin). The presence of a band in the TMEM138-IP lane (but not the IgG control
lane) indicates an interaction.

Start: Prepare Protein Lysate

Pre-clear Lysate
(with Protein A/G beads)

:

Immunoprecipitation
(Add anti-TMEM138 Ab)

:

Capture Complex
(Add fresh Protein A/G beads)

:

Wash Beads
(Remove non-specific proteins)

:

Elute Proteins
(with SDS loading buffer)

:

Western Blot
(Probe for interacting protein)

Result: Interaction Confirmed?

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1662433/docs?utm_src=pdf-body-img#the-evolutionary-conservation-and-critical-ciliary-function-of-tmem138-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662433?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: Workflow for Co-Immunoprecipitation to detect protein-protein interactions with
TMEM138.

Protocol: Immunohistochemistry (IHC) for Protein
Localization in Retina

This protocol is used to visualize the specific location of TMEM138 within the cellular
architecture of the retina.

Methodology:

Tissue Preparation: Euthanize mice and enucleate the eyes. Create a small hole at the
limbus and fix the eyecups in 4% paraformaldehyde (PFA) for 1-2 hours at 4°C.

o Cryoprotection: Wash the fixed eyecups in PBS and then equilibrate them in a sucrose
gradient (e.g., 15% then 30% sucrose in PBS) until the tissue sinks.

o Embedding and Sectioning: Embed the tissue in Optimal Cutting Temperature (OCT)
compound and freeze. Cut thin sections (e.g., 12-14 um) using a cryostat and mount them
on charged glass slides.

o Antigen Retrieval (if necessary): Some antibodies may require an antigen retrieval step, such
as heating the slides in a citrate buffer solution.

o Permeabilization and Blocking: Permeabilize the sections with a buffer containing a
detergent (e.g., 0.25% Triton X-100 in PBS) for 10 minutes. Block non-specific antibody
binding by incubating in a blocking solution (e.g., 5% goat serum in PBS) for 1 hour at room
temperature.

e Primary Antibody Incubation: Incubate the sections with the primary antibody (e.g., rabbit
anti-TMEM2138) diluted in blocking buffer overnight at 4°C. For co-localization, a second
primary antibody from a different species (e.g., mouse anti-acetylated tubulin to label the
ciliary axoneme) can be added simultaneously.

¢ Secondary Antibody Incubation: Wash the slides extensively with PBS. Incubate with
fluorophore-conjugated secondary antibodies (e.g., goat anti-rabbit Alexa Fluor 488, goat
anti-mouse Alexa Fluor 594) for 1-2 hours at room temperature, protected from light.
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e Mounting and Imaging: Wash the slides again, counterstain nuclei with DAPI if desired, and
mount with an anti-fade mounting medium. Image the sections using a confocal or
fluorescence microscope.

Conclusion and Implications for Drug Development

TMEM138 is an evolutionarily ancient and highly conserved protein that serves a non-
redundant, critical function in ciliary protein transport. Its role as a central component of the
ciliary gate complex places it at the nexus of cellular signaling, development, and homeostasis.
The severe, pleiotropic phenotypes associated with TMEM138 mutations, culminating in
Joubert syndrome, underscore its importance.

For drug development professionals, understanding the TMEM138-mediated transport pathway
offers potential therapeutic avenues. While gene replacement therapy remains a long-term goal
for monogenic disorders like JS, modulating the function of the ciliary gate could be relevant in
other contexts. For instance, dysregulated ciliary signaling is implicated in certain cancers and
metabolic diseases. A deeper understanding of how the TMEM138 complex selects and
transports its cargo could unveil novel targets for modulating these pathways. Future research
should focus on elucidating the complete interactome of the TMEM138 complex and the
regulatory mechanisms that govern its transport function.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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